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Compound of Interest

Compound Name:
5-[(4-Chlorophenyl)sulfanyl]-2-

furaldehyde

Cat. No.: B1352768 Get Quote

No Peer-Reviewed Research Found for CAS
39689-04-8
A comprehensive search for peer-reviewed scientific literature and experimental data on the

compound identified by CAS number 39689-04-8, which is chemically known as 5-[(4-
Chlorophenyl)sulfanyl]-2-furaldehyde, has yielded no research findings regarding its

biological activity or performance.

Despite extensive searches for peer-reviewed studies, mechanism of action, and performance

data, no publications were identified that would allow for the creation of a comparison guide as

requested. The available information for this specific chemical is limited to listings by chemical

suppliers and material safety data sheets. These sources do not contain the requisite

experimental data or biological validation necessary to compare its performance against any

alternatives.

Searches for structurally related compounds, such as pyrazole derivatives, have indicated

various biological activities, including anti-inflammatory and anticancer properties. However,

these findings are not directly applicable to 5-[(4-Chlorophenyl)sulfanyl]-2-furaldehyde and

cannot be used to infer its specific biological functions or efficacy.

Conclusion:
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Without any publicly available peer-reviewed research on CAS 39689-04-8, it is not possible to

provide the requested "Publish Comparison Guides." The core requirements of summarizing

quantitative data, providing detailed experimental protocols, and visualizing signaling pathways

cannot be met due to the absence of foundational research on this compound.

Therefore, a comparison guide detailing the performance and peer-reviewed validation of CAS

39689-04-8 research findings cannot be produced at this time. Further scientific investigation

and publication in peer-reviewed journals would be required before such a document could be

compiled.

To cite this document: BenchChem. [peer-reviewed validation of CAS 39689-04-8 research
findings]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352768#peer-reviewed-validation-of-cas-39689-04-
8-research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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